![molecular formula C7H9ClF2O2S B2775647 2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride CAS No. 2361633-91-0](/img/structure/B2775647.png)
2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride
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Description
“2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride” is a chemical compound with the molecular formula C7H9ClF2O2S . It has a molecular weight of 230.65 .
Molecular Structure Analysis
The InChI code for “2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride” is 1S/C7H9ClF2O2S/c8-13(11,12)5-1-6(2-5)3-7(9,10)4-6 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
The melting point of “2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride” is reported to be between 42-44 degrees Celsius .Scientific Research Applications
Environmental and Industrial Applications
Identification of Novel Polyfluorinated Compounds
Research has identified novel polyfluorinated ether sulfonates as alternatives to perfluorooctanesulfonate (PFOS) in the electroplating industry, uniquely used in China. These compounds, including 6:2 chlorinated polyfluorinated ether sulfonate, have been investigated for their occurrence, distribution, and potential environmental impacts in municipal sewage sludge samples across China (Ruan et al., 2015). Such research is crucial for understanding the environmental behaviors of these fluorinated alternatives and their potential adverse effects.
Degradation and Stability in Environmental Processes
Studies have examined the stability and degradation kinetics of fluorotelomer sulfonates, such as 6:2 fluorotelomer sulfonate, under various advanced oxidation processes. This research is vital for evaluating the degradability of these compounds as alternatives to PFOS in industrial applications, providing insights into their environmental fate and potential for remediation (Yang et al., 2014).
Chemical Synthesis and Applications
Development of New Sulfonating Agents
Research on sulfonating agents, such as 2-(1,3-Dioxan-2-yl)ethylsulfonyl chloride, has led to the synthesis of new compounds with potential applications in amine synthesis. These agents offer versatile methods for sulfonating primary and secondary amines, providing valuable tools for chemical synthesis and development of pharmaceuticals and other chemicals (Sakamoto et al., 2006).
Analytical Chemistry
Fluorine Reagents for Functional Group Identification
The use of fluorinated reagents, including trifluoromethanesulfonyl chloride, has been explored for identifying oxygen, nitrogen, and sulfur functional groups via fluorine-19 nuclear magnetic resonance spectrometry. This approach enhances the analytical capabilities for determining organic structures and functionality, highlighting the versatility of fluorinated compounds in analytical chemistry (Shue & Yen, 1982).
properties
IUPAC Name |
2,2-difluorospiro[3.3]heptane-6-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClF2O2S/c8-13(11,12)5-1-6(2-5)3-7(9,10)4-6/h5H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RADYECAMPMDSQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC12CC(C2)(F)F)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClF2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluorospiro[3.3]heptane-6-sulfonyl chloride | |
CAS RN |
2361633-91-0 |
Source
|
Record name | 6,6-difluorospiro[3.3]heptane-2-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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